Cas no 1097779-87-7 (2-bromo-N-ethyl-4,6-difluoroaniline)

• Product Name: 2-bromo-N-ethyl-4,6-difluoroaniline
• CAS No: 1097779-87-7
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• CID: 5205716
• PubChem ID: 43347584
• Update Time: 2025-05-25

2-bromo-N-ethyl-4,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-ethyl-4,6-difluoroaniline
• Benzenamine, 2-bromo-N-ethyl-4,6-difluoro-

• Inchi： 1S/C8H8BrF2N/c1-2-12-8-6(9)3-5(10)4-7(8)11/h3-4,12H,2H2,1H3
• InChI Key： FFMGMDXOUWNWDY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 3.2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-bromo-N-ethyl-4,6-difluoroaniline

Professional Introduction to Compound with CAS No. 1097779-87-7 and Product Name: 2-bromo-N-ethyl-4,6-difluoroaniline

The compound with the CAS number 1097779-87-7 and the product name 2-bromo-N-ethyl-4,6-difluoroaniline represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromine and fluorine substituents in its molecular framework imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 2-bromo-N-ethyl-4,6-difluoroaniline molecule exemplifies this trend, as it combines the reactivity of the bromine atom with the electron-withdrawing effects of the fluorine atoms. This combination allows for versatile functionalization, making it a crucial building block in medicinal chemistry.

One of the most compelling aspects of 2-bromo-N-ethyl-4,6-difluoroaniline is its role in the synthesis of biologically active molecules. Researchers have leveraged its structural motif to develop inhibitors targeting various disease pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism. The bromine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures.

The fluorine atoms at the 4 and 6 positions play a critical role in modulating the electronic properties of the aromatic ring. These atoms not only enhance the compound's lipophilicity but also influence its interaction with biological receptors. Recent computational studies have highlighted how fluorine substitution can lead to improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to metabolic degradation. This makes 2-bromo-N-ethyl-4,6-difluoroaniline an attractive candidate for further optimization.

Moreover, the ethyl group at the N position introduces steric hindrance that can fine-tune receptor binding interactions. This feature is particularly valuable in designing molecules that selectively target specific protein domains without affecting off-target sites. Such selectivity is a cornerstone of modern drug development, as it minimizes side effects and enhances therapeutic efficacy.

In academic research, 2-bromo-N-ethyl-4,6-difluoroaniline has been employed in various innovative synthetic strategies. For example, it serves as a precursor in the preparation of fluorinated anilines, which are key components in organic electronics and materials science. The compound's ability to undergo regioselective functionalization has enabled chemists to create novel polymers with tailored electronic properties. These materials are being explored for applications in flexible electronics and optoelectronic devices.

The pharmaceutical industry has also been keen on exploring the potential of 2-bromo-N-ethyl-4,6-difluoroaniline as a scaffold for drug discovery. Preclinical studies have demonstrated its efficacy in inhibiting enzymes that are overexpressed in inflammatory diseases. The compound's ability to modulate signaling pathways associated with these diseases makes it a promising candidate for further clinical development. Collaborative efforts between academia and industry are ongoing to optimize its pharmacological profile and assess its safety and efficacy in human trials.

From a synthetic chemistry perspective, 2-bromo-N-ethyl-4,6-difluoroaniline offers a unique platform for exploring new reaction methodologies. Its reactivity profile allows for diverse transformations, including halogen exchange reactions and metal-catalyzed coupling reactions. These transformations are not only academically intriguing but also have practical implications for streamlining synthetic routes in industrial settings. The development of efficient synthetic protocols for this compound has contributed significantly to advancements in green chemistry principles.

The integration of computational chemistry into the study of 2-bromo-N-ethyl-4,6-difluoroaniline has further accelerated progress in understanding its behavior at both molecular and cellular levels. Molecular modeling techniques have provided insights into how structural modifications influence biological activity. These insights have guided researchers in designing next-generation analogs with enhanced potency and selectivity. The synergy between experimental synthesis and computational analysis exemplifies modern drug discovery approaches.

In conclusion,2-bromo-N-ethyl-4,6-difluoroaniline (CAS No. 1097779-87-7) stands as a testament to the innovative spirit driving advancements in chemical biology and pharmaceutical research. Its unique structural features make it a versatile intermediate with broad applications across multiple disciplines. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly play a pivotal role in shaping the future of medicine and materials science.